Cas no 1806314-24-8 (3,4-Difluoropyridine-2-carbonyl chloride)

• Product Name: 3,4-Difluoropyridine-2-carbonyl chloride
• CAS No: 1806314-24-8
• MF: C₆H₂ClF₂NO
• MW: 177.535987377167
• CID: 4905017
• Update Time: 2025-05-25

3,4-Difluoropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoropyridine-2-carbonyl chloride

• Inchi： 1S/C6H2ClF2NO/c7-6(11)5-4(9)3(8)1-2-10-5/h1-2H
• InChI Key： CFSUWMHSAQXACA-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C=CN=1)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Additional information on 3,4-Difluoropyridine-2-carbonyl chloride

Introduction to 3,4-Difluoropyridine-2-carbonyl chloride (CAS No. 1806314-24-8) and Its Applications in Modern Chemical Biology

3,4-Difluoropyridine-2-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1806314-24-8, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and chemical biology due to its versatile reactivity and structural properties. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents targeting a range of diseases.

The unique structural features of 3,4-Difluoropyridine-2-carbonyl chloride stem from the presence of two fluorine atoms at the 3rd and 4th positions of the pyridine ring, coupled with a carbonyl chloride functional group at the 2nd position. The fluorine atoms introduce electron-withdrawing effects, which modulate the reactivity of the pyridine ring, making it an ideal scaffold for further functionalization. The carbonyl chloride group, on the other hand, is highly reactive and readily participates in nucleophilic substitution reactions, enabling the facile introduction of various pharmacophores.

In recent years, 3,4-Difluoropyridine-2-carbonyl chloride has been extensively explored in the synthesis of small-molecule inhibitors for kinases and other enzyme targets. Kinases are critical enzymes involved in numerous cellular signaling pathways and are frequently dysregulated in cancer and inflammatory diseases. The fluorinated pyridine moiety enhances binding affinity and selectivity by improving hydrophobic interactions and electronic complementarity with the target enzyme's active site. For instance, studies have demonstrated its utility in developing inhibitors for tyrosine kinases, where the fluorine atoms contribute to optimal positioning within the ATP-binding pocket.

Moreover, 3,4-Difluoropyridine-2-carbonyl chloride has found applications in the synthesis of antiviral agents. The structural motif is reminiscent of natural product scaffolds that exhibit potent antiviral activity. Researchers have leveraged its reactivity to introduce diverse substituents that enhance antiviral efficacy while minimizing off-target effects. Notably, derivatives of this compound have shown promising activity against RNA viruses by inhibiting viral polymerase enzymes through competitive binding or allosteric modulation.

The compound's utility extends beyond pharmaceutical applications to agrochemicals and materials science. In agrochemicals, fluorinated pyridines are widely used due to their ability to improve bioavailability and resistance to metabolic degradation. 3,4-Difluoropyridine-2-carbonyl chloride serves as a key building block for synthesizing herbicides and fungicides that exhibit enhanced efficacy against resistant strains of pests and pathogens.

From a synthetic chemistry perspective, 3,4-Difluoropyridine-2-carbonyl chloride is valued for its role in constructing complex heterocyclic frameworks. The presence of both fluorine atoms and a reactive carbonyl chloride group allows for multiple points of modification, enabling chemists to tailor molecular structures with precision. This flexibility has been exploited in designing libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

Recent advancements in computational chemistry have further highlighted the importance of 3,4-Difluoropyridine-2-carbonyl chloride as a scaffold for drug discovery. Molecular modeling studies indicate that fluorinated pyridines can optimize interactions with biological targets by modulating electronic distributions and steric profiles. These insights have guided rational drug design efforts, leading to more efficient synthesis strategies and improved pharmacological profiles.

The compound's stability under various reaction conditions also makes it a preferred choice for industrial-scale synthesis. Unlike some other reactive intermediates that require stringent handling protocols, 3,4-Difluoropyridine-2-carbonyl chloride can be stored and manipulated under standard laboratory conditions without significant degradation. This feature enhances its practicality for large-scale production processes.

In conclusion,3,4-Difluoropyridine-2-carbonyl chloride (CAS No. 1806314-24-8) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new therapeutic targets and synthetic methodologies,3,4-Difluoropyridine-2-carbonyl chloride will undoubtedly remain at the forefront of chemical biology innovation.